Cas no 905772-79-4 (4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide)

• Product Name: 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide
• CAS No: 905772-79-4
• MF: C₂₀H₁₅F₃N₄OS₂
• MW: 448.484511613846
• CID: 5426903
• Update Time: 2025-06-09

4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-[3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)butanamide
• 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide

• Inchi： 1S/C20H15F3N4OS2/c21-20(22,23)15-11-16(13-5-2-1-3-6-13)26-18(14(15)12-24)29-9-4-7-17(28)27-19-25-8-10-30-19/h1-3,5-6,8,10-11H,4,7,9H2,(H,25,27,28)
• InChI Key： UGJPORNVQQLJSF-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CCCSC1=NC(C2=CC=CC=C2)=CC(C(F)(F)F)=C1C#N

Additional information on 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide

Introduction to 4-{3-Cyano-6-Phenyl-4-(Trifluoromethyl)Pyridin-2-ylsulfanyl}-N-(1,3-Thiazol-2-yl)Butanamide (CAS No. 905772-79-4)

4-{3-Cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide, with the CAS number 905772-79-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a phenyl ring, a trifluoromethyl group, and a thiazole moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The cyano group is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The presence of the phenyl ring adds aromaticity and can enhance the compound's lipophilicity, facilitating its ability to cross biological membranes. The trifluoromethyl group is a common substituent in drug design due to its ability to improve metabolic stability and alter pharmacokinetic properties. The thiazole moiety is often found in bioactive molecules and can contribute to the compound's biological activity by forming hydrogen bonds or interacting with specific protein targets.

Recent studies have highlighted the potential of 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in cell signaling pathways. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory effect is particularly relevant in the context of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N-(1,3-thiazol-2-yl)butanamide in human subjects. Preliminary results from Phase I trials have shown that it is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and suggest that this compound has the potential to become a valuable addition to the arsenal of therapeutic agents available for treating various diseases.

In conclusion, 4-{3-cyano-6-phenyl-4-(trifluoromethyl)pyridin-2-ylysulfanyl}-N-(1,3-thiazol)-butanamide (CAS No. 905772-79-4) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.